5-[(3,4-Dichlorophenyl)sulfanyl]-4-(4-fluorophenyl)-1,2,3-thiadiazole

• IUPAC Name: 5-(3,4-dichlorophenyl)sulfanyl-4-(4-fluorophenyl)thiadiazole
• InChI: InChI=1S/C14H7Cl2FN2S2/c15-11-6-5-10(7-12(11)16)20-14-13(18-19-21-14)8-1-3-9(17)4-2-8/h1-7H
• InChI Key: ZHOMWPLIDBUTJN-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C2=C(SN=N2)SC3=CC(=C(C=C3)Cl)Cl)F
• Molecular Formula: C14H7Cl2FN2S2
• DSSTOX Substance ID: DTXSID101168997
• Molecular Weight: 357.3 g/mol
• CAS RN: 338408-94-9

Description

5-[(3,4-Dichlorophenyl)sulfanyl]-4-(4-fluorophenyl)-1,2,3-thiadiazole is a heterocyclic compound belonging to the thiadiazole family. It is a white crystalline solid with a molecular weight of 350.27 g/mol and a melting point of 219-220°C. It is an important synthetic intermediate used in the synthesis of a variety of organic compounds. The compound has been widely studied for its potential applications in the fields of medicinal chemistry, pharmaceuticals, and agrochemicals.

Scientific Research Applications

Synthesis and Characterization

• Hybrid Molecule Synthesis : Utilizing the pharmacophore hybridization approach, novel non-condensed pyrazoline-bearing hybrid molecules with 1,3,4-thiadiazole moieties have been synthesized, showcasing the chemical versatility of such compounds (Yushyn, Holota, & Lesyk, 2022).

Anticancer Applications

• Anticancer Activities : Certain derivatives of 1,3,4-thiadiazole, including those with phenyl and fluoro substituents, have shown promising in vitro anticancer activities. This suggests their potential use in cancer therapy (Plech et al., 2015).

Antimicrobial and Antiviral Properties

• Antimicrobial Agents : Synthesized formazans from derivatives of 1,3,4-thiadiazole have shown moderate antimicrobial activity against pathogenic bacterial and fungal strains (Sah, Bidawat, Seth, & Gharu, 2014).
• Antiviral Activity : Compounds related to 1,3,4-thiadiazole have exhibited anti-tobacco mosaic virus activity, indicating their potential use in virology (Chen et al., 2010).

Neuroprotective Effects

• Neuroprotective Activities : Research has shown that some derivatives of 1,3,4-thiadiazole, including those with fluoro substituents, possess neuroprotective effects, indicating their potential in neurological applications (Rzeski, Matysiak, & Kandefer-Szerszeń, 2007).

Mechanism of Action

Target of Action

Compounds with similar structures have been found to interact with various receptors and enzymes

Mode of Action

The exact mode of action of “5-[(3,4-Dichlorophenyl)sulfanyl]-4-(4-fluorophenyl)-1,2,3-thiadiazole” is currently unknown due to the lack of specific studies on this compound . .

Biochemical Pathways

Compounds with similar structures have been found to influence various biochemical pathways, including those involved in inflammation, cell proliferation, and apoptosis .

Result of Action

Compounds with similar structures have been found to exhibit various biological activities, including antiviral, anti-inflammatory, and anticancer effects .

Action Environment

The action, efficacy, and stability of “this compound” can be influenced by various environmental factors, including temperature, pH, and the presence of other substances . For example, extreme temperatures and pH levels may affect the compound’s stability, while the presence of other substances may affect its absorption and distribution.